Cas no 1211589-65-9 ((5-Bromo-6-fluoropyridin-3-yl)methanamine)

• Product Name: (5-Bromo-6-fluoropyridin-3-yl)methanamine
• CAS No: 1211589-65-9
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• CID: 4828397
• Update Time: 2023-08-18

(5-Bromo-6-fluoropyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-6-fluoropyridin-3-yl)methanamine

• Inchi： 1S/C6H6BrFN2/c7-5-1-4(2-9)3-10-6(5)8/h1,3H,2,9H2
• InChI Key： INMWKVVSUOUPOF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9